Cas no 1245556-10-8 (5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole)

• Product Name: 5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
• CAS No: 1245556-10-8
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• CID: 1102965
• PubChem ID: 68035260
• Update Time: 2025-04-20

5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
• DB-196107
• SCHEMBL10102711
• 1245556-10-8

• Inchi： 1S/C6H8ClN3O2/c1-4-8-6(10(11)12)5(3-7)9(4)2/h3H2,1-2H3
• InChI Key： UIHCVDQRXQWPOK-UHFFFAOYSA-N
• SMILES： ClCC1=C([N+](=O)[O-])N=C(C)N1C

Computed Properties

• Exact Mass: 189.0305042g/mol
• Monoisotopic Mass: 189.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų